Cas no 23511-50-4 (2-Chloro-N-cycloheptylacetamide)

• Product Name: 2-Chloro-N-cycloheptylacetamide
• CAS No: 23511-50-4
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• MDL: MFCD01343566
• CID: 239660
• PubChem ID: 5228366
• Update Time: 2025-06-08

2-Chloro-N-cycloheptylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-cycloheptylacetamide
• Acetamide,2-chloro-N-cycloheptyl-
• 2-Chlor-N-cycloheptylacetamid
• Acetamide,2-chloro-N-cycloheptyl
• N-Cycloheptyl-2-chloroacetamide
• AKOS000271150
• Acetamide, 2-chloro-N-cycloheptyl-
• FS-5010
• 23511-50-4
• Z56896165
• DTXSID10411608
• MFCD01343566
• UPCMLD0ENAT0515-0063:001
• EN300-01683

• MDL： MFCD01343566
• Inchi： 1S/C9H16ClNO/c10-7-9(12)11-8-5-3-1-2-4-6-8/h8H,1-7H2,(H,11,12)
• InChI Key： VQUSGIJCLFWHDR-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCCCCC1)=O

Computed Properties

• Exact Mass: 189.09200
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.45510

2-Chloro-N-cycloheptylacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Chloro-N-cycloheptylacetamide

Recent Advances in the Study of 2-Chloro-N-cycloheptylacetamide (CAS: 23511-50-4)

2-Chloro-N-cycloheptylacetamide (CAS: 23511-50-4) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biological studies. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have explored the synthesis and optimization of 2-Chloro-N-cycloheptylacetamide, with a particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary research suggests that 2-Chloro-N-cycloheptylacetamide exhibits notable interactions with specific protein targets, which may be leveraged for therapeutic purposes. For instance, recent in vitro studies have demonstrated its ability to modulate enzyme activity in pathways associated with inflammation and neurodegeneration. These findings open new avenues for the development of novel treatments for conditions such as Alzheimer's disease and chronic inflammatory disorders.

Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate. Early results indicate favorable bioavailability and stability, although further in vivo studies are required to confirm these observations. Researchers are also exploring the potential for structural modifications to enhance its efficacy and reduce any off-target effects.

The safety profile of 2-Chloro-N-cycloheptylacetamide is another critical area of investigation. Toxicological studies conducted in animal models have provided preliminary data on its tolerability and potential side effects. While the compound appears to be well-tolerated at therapeutic doses, long-term studies are necessary to fully evaluate its safety for human use.

In conclusion, 2-Chloro-N-cycloheptylacetamide (CAS: 23511-50-4) represents a promising candidate for further research in the pharmaceutical and chemical biology fields. Its unique chemical properties and biological activities make it a valuable subject for ongoing and future studies. Continued exploration of its mechanisms of action, therapeutic potential, and safety will be essential to fully realize its applications in medicine.